Cas no 1805230-09-4 (3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile)

3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile is a fluorinated pyridine derivative with significant potential in agrochemical and pharmaceutical applications. Its structure features both difluoromethyl and trifluoromethyl groups, enhancing its reactivity and stability under various conditions. The presence of an amino group and an acetonitrile moiety offers versatile functionalization opportunities, making it a valuable intermediate in synthetic chemistry. The electron-withdrawing effects of the fluorine substituents contribute to its utility in designing biologically active compounds, particularly in the development of herbicides and fungicides. This compound's unique structural attributes ensure high selectivity and efficacy in targeted chemical transformations.

3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile structure

1805230-09-4 structure

Product Name:3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile

CAS No:1805230-09-4

MF:C₉H₆F₅N₃

MW:251.1560587883

CID:4857808

Update Time:2025-08-04

3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile
- Inchi： 1S/C9H6F5N3/c10-8(11)4-3-17-5(1-2-15)7(16)6(4)9(12,13)14/h3,8H,1,16H2
- InChI Key： FQKBMUCMNDUKIH-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(CC#N)=NC=C1C(F)F)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 308
XLogP3: 1.4
Topological Polar Surface Area: 62.7

3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029063975-1g	3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile	1805230-09-4	97%	1g	$1,504.90	2022-04-01

3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile Related Literature

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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Additional information on 3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805230-09-4)

3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring both difluoromethyl and trifluoromethyl groups, this compound exhibits remarkable potential for applications in drug discovery and crop protection. The presence of the acetonitrile moiety further enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting various enzymatic pathways. This aligns with the growing trend in precision medicine, where tailored therapeutics are designed to address specific biochemical interactions.

The compound’s CAS No. 1805230-09-4 serves as a critical identifier in chemical databases and patent literature, facilitating seamless collaboration across global research institutions. Its synthesis often involves multi-step organic reactions, including nucleophilic substitution and catalytic fluorination, which are topics of high interest in academic publications and industry forums. Notably, the compound’s thermal stability and solubility profile make it suitable for high-throughput screening in drug development pipelines.

From an agrochemical perspective, 3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile is explored for its potential to act as a pesticide intermediate. The fluorine atoms in its structure contribute to improved pest resistance management, a pressing concern in modern sustainable agriculture. This resonates with current discussions on environmentally friendly farming and the need for low-toxicity alternatives to traditional crop protection agents.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity standards for research-grade applications. Its structure-activity relationship (SAR) is a focal point for computational chemists, who leverage molecular modeling tools to predict its interactions with biological targets. These efforts are part of broader initiatives to accelerate hit-to-lead optimization in drug discovery projects.

Given the rising interest in fluorine chemistry, 3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile is frequently cited in scientific literature as a case study for regioselective functionalization. Its synthetic versatility also makes it a candidate for material science applications, particularly in the design of advanced functional materials with tailored electronic properties.

In summary, 3-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805230-09-4) represents a cutting-edge chemical entity with multifaceted applications. Its relevance to life sciences and agricultural innovation underscores its importance in addressing contemporary challenges such as disease treatment and food security. As research progresses, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.